GPCR/G Protein
  • (3α,5β,6β,7α)-BAR501
    (3α,5β,6β,7α)-BAR501
    • Cat. No.:
    • B605913
    • CAS No.:
    • Molecular Formula:
    • C26H46O3
    • Molecular Weight:
    • 406.6 g/mol
    Description
    BAR501 is a selective agonist of the G protein-coupled bile acid-activated receptor (GP-BAR1;  EC50 = 1 μM) that lacks activity at the farnesoid X receptor (FXR). In vivo, BAR501 reduces hepatic perfusion p...
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  • BAR502
    BAR502
    • Cat. No.:
    • B605914
    • CAS No.:
    • Molecular Formula:
    • C25H44O3
    • Molecular Weight:
    • 392.6 g/mol
    Description
    BAR502 is a dual agonist of the G protein-coupled bile acid-activated receptor and farnesoid x receptor (GP-BAR1 and FXR;  EC50s = 0.2 and 1 μM, respectively). It increases the expression of the FXR-regulat...
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  • SB756050
    SB756050
    • Cat. No.:
    • B1680850
    • CAS No.:
    • 447410-57-3
    • Molecular Formula:
    • C21H28N2O8S2
    • Molecular Weight:
    • 500.6 g/mol
    Description
    SB-756050 is a small molecule drug with a maximum clinical trial phase of I and has 1 investigational indication.
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  • Triamterene
    Triamterene
    • Cat. No.:
    • B1681372
    • CAS No.:
    • 396-01-0
    • Molecular Formula:
    • C12H11N7
    • Molecular Weight:
    • 253.26 g/mol
    Description
    Triamterene can cause cancer according to California Labor Code.
    Triamterene appears as odorless yellow powder or crystalline solid. Melting point 316 °C. Almost tasteless at first and with a slightly bitter ...
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  • SBI-115
    SBI-115
    • Cat. No.:
    • B1681503
    • CAS No.:
    • Molecular Formula:
    • C14H13ClN2O4S
    • Molecular Weight:
    • 340.8 g/mol
    Description
    SBI-115 is a TGR5 (GPCR19) antagonist. SBI-115 decreases hepatic cystogenesis with polycystic liver diseases via inhibiting TGR5. TGR5 contributes to hepatic cystogenesis by increasing cAMP and enhancing cholang...
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  • PEN (human)
    PEN (human)
    • Cat. No.:
    • B2477412
    • CAS No.:
    • Molecular Formula:
    • C97H159N27O32
    • Molecular Weight:
    • 2215.5 g/mol
    Description
    PEN (human) is a useful research compound. Its molecular formula is C97H159N27O32 and its molecular weight is 2215.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality PEN (human) suitable for ...
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  • Ursodeoxycholic acid sodium
    Ursodeoxycholic acid sodium
    • Cat. No.:
    • B10830414
    • CAS No.:
    • Molecular Formula:
    • C24H40NaO4
    • Molecular Weight:
    • 415.6 g/mol
    Description
    Ursodeoxycholic acid sodium is a useful research compound. Its molecular formula is C24H40NaO4 and its molecular weight is 415.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Ursodeoxychol...
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  • TGR5 agonist 4
    TGR5 agonist 4
    • Cat. No.:
    • B12385503
    • CAS No.:
    • Molecular Formula:
    • C24H38F2O5
    • Molecular Weight:
    • 444.6 g/mol
    Description
    TGR5 agonist 4 is a useful research compound. Its molecular formula is C24H38F2O5 and its molecular weight is 444.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality TGR5 agonist 4 suitable fo...
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  • TGR5 agonist 2
    TGR5 agonist 2
    • Cat. No.:
    • B15571799
    • CAS No.:
    • Molecular Formula:
    • C29H50NNaO6S
    • Molecular Weight:
    • 563.8 g/mol
    Description
    TGR5 agonist 2 is a useful research compound. Its molecular formula is C29H50NNaO6S and its molecular weight is 563.8 g/mol. The purity is usually 95%.
    BenchChem offers high-quality TGR5 agonist 2 suitable ...
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  • (3α,5β,6β,7α)-BAR501
    (3α,5β,6β,7α)-BAR501
    • Cat. No.:
    • B15603030
    • CAS No.:
    • 1632118-69-4
    • Molecular Formula:
    • C26H46O3
    • Molecular Weight:
    • 406.6 g/mol
    Description
    (3α,5β,6β,7α)-BAR501 is a useful research compound. Its molecular formula is C26H46O3 and its molecular weight is 406.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality (3α,5β,6β,7α)-BAR501 s...
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